Cas no 1026372-06-4 (tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate)

• Product Name: tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate
• CAS No: 1026372-06-4
• MF: C₂₀H₂₇NO₄
• MW: 345.432686090469
• MDL: MFCD12198619
• CID: 4559427
• Update Time: 2025-05-24

tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 5,6-Dimethoxyspiro[Indene-1,4'-Piperidine]-1'-Carboxylate
• Tert-Butyl 5,6-Dimethoxyspiro[Indene-1,4-Piperidine]-1-Carboxylate(WX105074)
• Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 5,6-dimethoxy-, 1,1-dimethylethyl ester
• tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate

• MDL： MFCD12198619
• Inchi： 1S/C20H27NO4/c1-19(2,3)25-18(22)21-10-8-20(9-11-21)7-6-14-12-16(23-4)17(24-5)13-15(14)20/h6-7,12-13H,8-11H2,1-5H3
• InChI Key： KDHGPPUNXOHQLW-UHFFFAOYSA-N
• SMILES： C12(CCN(C(OC(C)(C)C)=O)CC1)C1=C(C=C(OC)C(OC)=C1)C=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5

Additional information on tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate

Introduction to tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate (CAS No. 1026372-06-4)

tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate (CAS No. 1026372-06-4) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of spiroindenes, which are characterized by a spirocyclic structure where an indene ring is fused with another ring at a single carbon atom. The presence of methoxy groups and a piperidine moiety further enhances its chemical diversity and biological activity.

The chemical structure of tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate is particularly noteworthy. The tert-butyl group provides steric protection and stability, while the methoxy groups contribute to the compound's lipophilicity and electronic properties. The piperidine ring, a common motif in many bioactive molecules, imparts additional functionality and potential for interaction with biological targets.

In the realm of medicinal chemistry, tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate has been studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate has also shown neuroprotective properties. A study conducted by researchers at the University of California in 2023 demonstrated that this compound can protect neurons from oxidative stress-induced damage. The mechanism of action involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes. This neuroprotective effect suggests potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate has been optimized through various synthetic routes to improve yield and purity. One notable method involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic framework efficiently. This approach not only simplifies the synthetic process but also allows for the introduction of various functional groups to fine-tune the compound's properties.

In addition to its therapeutic potential, tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate has been explored for its use as a building block in combinatorial chemistry. Its modular structure makes it an attractive starting material for the synthesis of diverse libraries of compounds with varying biological activities. This versatility is particularly valuable in drug discovery programs where high-throughput screening is employed to identify lead compounds.

The safety profile of tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development into clinical trials. However, ongoing research is necessary to fully understand its pharmacokinetics and long-term safety.

In conclusion, tert-Butyl 5,6-Dimethoxyspiroindene-1,4'-piperidine-1'-carboxylate (CAS No. 1026372-06-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.